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This technical guide provides an in-depth overview of the core characteristics of non-sulfonated

Cy7.5 maleimide, a near-infrared (NIR) fluorescent dye crucial for research, diagnostics, and

drug development. Designed for professionals in the life sciences, this document details the

dye's physicochemical properties, experimental protocols for its use in bioconjugation, and its

application in visualizing key biological pathways.

Core Characteristics of Non-Sulfonated Cy7.5
Maleimide
Non-sulfonated Cy7.5 maleimide is a thiol-reactive dye that enables the covalent labeling of

cysteine residues in proteins and peptides. Its fluorescence in the NIR spectrum makes it an

invaluable tool for in vivo imaging, owing to the low autofluorescence of biological tissues in

this range.[1] The maleimide group specifically reacts with sulfhydryl groups via a Michael

addition, forming a stable thioether bond.[1] This reaction is highly selective for thiols within a

pH range of 6.5-7.5.[1]

Physicochemical and Spectral Properties
The defining features of non-sulfonated Cy7.5 maleimide are summarized in the table below.

These properties make it a robust selection for various fluorescence-based assays. Proper

storage and handling are essential to preserve its reactivity. The dye should be stored at -20°C,
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protected from light and moisture.[1][2] Stock solutions in anhydrous dimethyl sulfoxide

(DMSO) can be kept at -20°C for up to a month.[1]

Property Value Reference

Excitation Maximum (λmax) ~750 nm [1][3]

Emission Maximum (λem) ~773 nm [1][3]

Molar Extinction Coefficient (ε) ~199,000 cm⁻¹M⁻¹ [1][3]

Quantum Yield (Φ) ~0.3 (for Cy7 maleimide) [3]

Molecular Weight
Varies by manufacturer (e.g.,

807.46 g/mol )
[3]

Solubility

Soluble in organic solvents

(DMSO, DMF); low solubility in

water

[1][4]

Reactivity
Thiol-reactive (sulfhydryl

groups)
[1]

Storage
-20°C, protected from light and

moisture
[1][2]

Experimental Protocols
The following protocols provide a general framework for labeling proteins and antibodies with

non-sulfonated Cy7.5 maleimide. Optimization may be necessary for specific applications.

Protein Labeling Protocol
This procedure outlines the steps for conjugating non-sulfonated Cy7.5 maleimide to proteins

containing accessible cysteine residues.

Materials:

Non-sulfonated Cy7.5 maleimide

Protein of interest
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Reaction Buffer: Thiol-free buffer, pH 7.0-7.5 (e.g., PBS, Tris, HEPES)[5]

Anhydrous DMSO or DMF

Reducing agent (optional): TCEP (tris(2-carboxyethyl)phosphine)[5][6]

Purification column (e.g., Sephadex G-25)

Procedure:

Prepare the Protein Solution: Dissolve the protein in the reaction buffer at a concentration of

1-10 mg/mL.[5][6] Degas the buffer to minimize thiol oxidation.[6]

(Optional) Reduction of Disulfide Bonds: If the protein's cysteine residues are involved in

disulfide bonds, add a 10-100 molar excess of TCEP and incubate for 20-30 minutes at room

temperature.[1][5]

Prepare the Dye Stock Solution: Allow the vial of non-sulfonated Cy7.5 maleimide to warm

to room temperature. Prepare a 10 mM stock solution in anhydrous DMSO or DMF.[5]

Labeling Reaction: Add the Cy7.5 maleimide stock solution to the protein solution. A molar

ratio of 10-20 moles of dye to 1 mole of protein is a common starting point.[1][5] Incubate the

reaction for 2 hours at room temperature or overnight at 4°C, protected from light.[1]

Purification: Remove unreacted dye by passing the reaction mixture through a size-exclusion

chromatography column (e.g., Sephadex G-25). The first colored band to elute is the labeled

protein.

Determine the Degree of Labeling (DOL): The DOL can be calculated by measuring the

absorbance of the conjugate at 280 nm (for the protein) and at the excitation maximum of the

dye (~750 nm).

Antibody Labeling Protocol
This protocol is specifically tailored for labeling antibodies, which often have reducible disulfide

bonds in the hinge region.

Materials:
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Non-sulfonated Cy7.5 maleimide

Antibody of interest

Reaction Buffer: PBS, pH 7.0-7.5[1]

Anhydrous DMSO

TCEP

Purification column (e.g., Sephadex G-25)

Procedure:

Prepare the Antibody Solution: Dissolve the antibody in the reaction buffer at a concentration

of 2-10 mg/mL.[1]

Generate Free Thiols: Add a ~10-fold molar excess of TCEP to the antibody solution and

incubate for 30 minutes at room temperature to reduce disulfide bonds in the hinge region.[1]

Prepare the Dye Stock Solution: Prepare a 10 mM stock solution of non-sulfonated Cy7.5
maleimide in anhydrous DMSO.[1]

Labeling Reaction: Add the dye stock solution to the reduced antibody solution. A dye-to-

antibody molar ratio of 10:1 to 20:1 is recommended.[1] Incubate for 2 hours at room

temperature or overnight at 4°C, protected from light.[1]

Purification: Purify the labeled antibody from free dye using a desalting column.[1]

Characterization: Determine the DOL as described in the general protein labeling protocol. A

typical DOL for antibodies is between 2 and 10.[1]

Storage: Store the labeled antibody at 4°C, protected from light. For long-term storage,

consider adding a stabilizing protein like BSA and a bacteriostatic agent.[5]

Visualizing Biological Processes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b14084122?utm_src=pdf-body
https://www.lumiprobe.com/p/sulfo-cy75-maleimide
https://www.lumiprobe.com/p/sulfo-cy75-maleimide
https://www.lumiprobe.com/p/sulfo-cy75-maleimide
https://www.benchchem.com/product/b14084122?utm_src=pdf-body
https://www.benchchem.com/product/b14084122?utm_src=pdf-body
https://www.lumiprobe.com/p/sulfo-cy75-maleimide
https://www.lumiprobe.com/p/sulfo-cy75-maleimide
https://www.lumiprobe.com/p/sulfo-cy75-maleimide
https://www.lumiprobe.com/p/sulfo-cy75-maleimide
https://www.lumiprobe.com/p/sulfo-cy75-maleimide
https://www.apexbt.com/cy7-5-maleimide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14084122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The unique spectral properties of non-sulfonated Cy7.5 maleimide make it an ideal candidate

for in vivo imaging. Its application in tracking proteins within signaling pathways provides

valuable insights into complex biological systems.

Reaction Mechanism and Labeling Workflow
The conjugation of Cy7.5 maleimide to a thiol-containing biomolecule proceeds through a

Michael addition, resulting in a stable thioether linkage. The general workflow for protein

labeling is a multi-step process that requires careful preparation and purification.

Figure 1: Reaction of Cy7.5 Maleimide with a Protein Sulfhydryl Group

Cy7.5-Maleimide

Protein-S-Cy7.5
(Stable Thioether Bond)

+

Protein-SH

Click to download full resolution via product page

A diagram illustrating the chemical reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b14084122?utm_src=pdf-body
https://www.benchchem.com/product/b14084122?utm_src=pdf-body
https://www.benchchem.com/product/b14084122?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14084122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Experimental Workflow for Protein Labeling
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A flowchart of the protein labeling process.

Application in Signaling Pathway Visualization:
VEGF/VEGFR Pathway in Angiogenesis
Non-sulfonated Cy7.5 maleimide is particularly useful for labeling proteins involved in

signaling pathways that are targets for in vivo imaging. A prominent example is the Vascular

Endothelial Growth Factor (VEGF) signaling pathway, which is crucial for angiogenesis (the

formation of new blood vessels), a key process in tumor growth and metastasis.

Researchers can conjugate Cy7.5 to molecules that target the VEGF receptor (VEGFR), such

as antibodies or engineered proteins. The resulting fluorescent probes can then be used to

non-invasively visualize and quantify VEGFR expression in preclinical models, providing

insights into tumor angiogenesis and the efficacy of anti-angiogenic therapies.[2][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b14084122?utm_src=pdf-body-img
https://www.benchchem.com/product/b14084122?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17485373/
https://www.apexbt.com/cy7-5-maleimide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14084122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 3: Visualization of VEGF Signaling in Angiogenesis
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A diagram of the VEGF signaling pathway visualization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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